Cas no 1020575-89-6 (1-(5-Bromo-2-nitro-phenyl)-ethanol)

• Product Name: 1-(5-Bromo-2-nitro-phenyl)-ethanol
• CAS No: 1020575-89-6
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 1091697
• PubChem ID: 45073390
• Update Time: 2025-05-20

1-(5-Bromo-2-nitro-phenyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-nitrophenyl)ethanol
• 1-(5-Bromo-2-nitrophenyl)ethan-1-ol
• SCHEMBL12572189
• QVXFCFXDPDWGNG-UHFFFAOYSA-N
• SCHEMBL1890141
• DTXSID30662756
• DA-30869
• 1020575-89-6
• 1-(5-bromo-2-nitrophenyl)-ethanol
• 1-(5-Bromo-2-nitro-phenyl)-ethanol

• Inchi： 1S/C8H8BrNO3/c1-5(11)7-4-6(9)2-3-8(7)10(12)13/h2-5,11H,1H3
• InChI Key： QVXFCFXDPDWGNG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.969
• Monoisotopic Mass: 244.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2

Experimental Properties

• PSA: 66.05000
• LogP: 2.93380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(5-Bromo-2-nitro-phenyl)-ethanol

1-(5-Bromo-2-nitro-phenyl)-ethanol: A Comprehensive Overview

1-(5-Bromo-2-nitro-phenyl)-ethanol, identified by the CAS number 1020575-89-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a nitro group, and an ethanol moiety attached to a phenyl ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-(5-Bromo-2-nitro-phenyl)-ethanol involves a multi-step process that typically begins with the bromination of a phenol derivative. The introduction of the nitro group is achieved through nitration, followed by the addition of an ethanol group via nucleophilic substitution or other suitable methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing yield.

One of the most notable applications of this compound is in the development of advanced materials. Researchers have explored its potential as a precursor for high-performance polymers and composites. For instance, studies published in 2023 demonstrate that 1-(5-Bromo-2-nitro-phenyl)-ethanol can be polymerized under controlled conditions to form materials with exceptional thermal stability and mechanical strength. These materials are being considered for use in aerospace and automotive industries, where durability under extreme conditions is critical.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. The bromine and nitro groups are known to influence bioactivity, making it a potential candidate for drug development. Recent studies have highlighted its ability to modulate enzyme activity, suggesting its potential role in therapeutic agents targeting metabolic disorders.

The chemical stability of 1-(5-Bromo-2-nitro-phenyl)-ethanol is another area of active research. Under ambient conditions, the compound exhibits remarkable stability, which is advantageous for storage and transportation. However, under specific reaction conditions, it can undergo transformations that yield novel compounds with diverse functionalities. For example, reduction of the nitro group has been shown to produce derivatives with enhanced electronic properties.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of this compound. Preliminary results indicate that it degrades under certain microbial conditions, reducing its persistence in the environment. However, further studies are required to fully understand its ecological implications.

The versatility of 1-(5-Bromo-2-nitro-phenyl)-ethanol continues to attract attention from academia and industry alike. Its unique combination of functional groups offers a platform for exploring new chemical reactions and material properties. As research progresses, it is anticipated that this compound will find even more applications across diverse fields.